N~1~-(4-fluorophenyl)-N~2~-(2-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-methylanilino]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H19FN2O3S/c1-16-7-5-6-10-20(16)24(28(26,27)19-8-3-2-4-9-19)15-21(25)23-18-13-11-17(22)12-14-18/h2-14H,15H2,1H3,(H,23,25)
• InChI Key: DHIBRXOAKZDDAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H19FN2O3S
• Molecular Weight: 398.5 g/mol

Description

N~1~-(4-fluorophenyl)-N~2~-(2-methylphenyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as FMPGS, is a chemical compound that has gained attention in the scientific community due to its potential use in research studies. FMPGS is a glycine receptor antagonist that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating the role of glycine receptors in various biological processes.

Mechanism of Action

FMPGS acts as a competitive antagonist at glycine receptors, binding to the receptor site and preventing the binding of glycine. This results in a decrease in the activity of the receptor, leading to a variety of physiological effects.
Biochemical and Physiological Effects:
FMPGS has been shown to have a variety of biochemical and physiological effects, including the inhibition of spinal reflexes, the reduction of pain perception, and the modulation of anxiety. These effects have been observed in both in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

One advantage of using FMPGS in lab experiments is its specificity for glycine receptors, allowing researchers to investigate the specific role of these receptors in various biological processes. However, one limitation of using FMPGS is that it may have off-target effects on other receptors, leading to potential confounding results.

Future Directions

There are several future directions for the use of FMPGS in scientific research. One potential application is the investigation of the role of glycine receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, FMPGS may be used to investigate the role of glycine receptors in the regulation of sleep and circadian rhythms. Further research is needed to fully understand the potential applications of FMPGS in scientific research.

Scientific Research Applications

FMPGS has been used in several scientific research studies due to its ability to selectively block glycine receptors. Glycine receptors are involved in a variety of physiological processes, including motor function, pain perception, and anxiety. By blocking these receptors, researchers can investigate the specific role of glycine receptors in these processes.